2-Ethoxy-4-(2-(oxo(4-toluidino)acetyl)carbohydrazonoyl)phenyl 4-ethoxybenzoate

• CAS No.: 769147-68-4
• Molecular Formula: C27H27N3O6
• Molecular Weight: 489.5 g/mol
• IUPAC Name: [2-ethoxy-4-[(E)-[[2-(4-methylanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 4-ethoxybenzoate
• InChI: InChI=1S/C27H27N3O6/c1-4-34-22-13-9-20(10-14-22)27(33)36-23-15-8-19(16-24(23)35-5-2)17-28-30-26(32)25(31)29-21-11-6-18(3)7-12-21/h6-17H,4-5H2,1-3H3,(H,29,31)(H,30,32)/b28-17+
• InChI Key: QZUHGIDTLGYLKT-OGLMXYFKSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)/C=N/NC(=O)C(=O)NC3=CC=C(C=C3)C)OCC
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)C=NNC(=O)C(=O)NC3=CC=C(C=C3)C)OCC

Description

The compound 2-Ethoxy-4-(2-(oxo(4-toluidino)acetyl)carbohydrazonoyl)phenyl 4-ethoxybenzoate is a structurally complex molecule featuring:

• A 4-ethoxybenzoate ester core.
• A carbohydrazonoyl linker (C=N–NH–C=O).
• A 4-toluidinoacetyl group (oxo(4-methylphenylamino)acetyl).

Its synthesis likely involves coupling hydrazone-forming reactions with esterification, as seen in analogues .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethoxy-4-(2-(oxo(4-toluidino)acetyl)carbohydrazonoyl)phenyl 4-ethoxybenzoate typically involves multiple steps, including the formation of intermediate compounds The process often begins with the reaction of ethoxybenzoic acid with appropriate reagents to form the desired esterThe final step involves the addition of the carbohydrazonoyl group under controlled conditions to ensure the purity and yield of the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and precise control of reaction conditions are essential to achieve high yields and consistent quality. The process may also include purification steps such as recrystallization and chromatography to remove impurities .

Chemical Reactions Analysis

Types of Reactions

2-Ethoxy-4-(2-(oxo(4-toluidino)acetyl)carbohydrazonoyl)phenyl 4-ethoxybenzoate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This involves the replacement of one functional group with another, typically using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, nucleophiles like amines or alcohols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines .

Scientific Research Applications

2-Ethoxy-4-(2-(oxo(4-toluidino)acetyl)carbohydrazonoyl)phenyl 4-ethoxybenzoate has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Ethoxy-4-(2-(oxo(4-toluidino)acetyl)carbohydrazonoyl)phenyl 4-ethoxybenzoate involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations in the Aromatic Core

Table 1: Key Structural Differences in Aromatic Substituents

Compound Name	R₁ (Benzoate Group)	R₂ (Amino/Substituent Group)	Molecular Formula	Molecular Weight (g/mol)	Key Data/Properties
Target Compound	4-Ethoxy	4-Toluidino (4-methylphenyl)	C₂₅H₂₄N₃O₆*	486.48*	N/A (Theoretical)
2-Ethoxy-4-[(E)-({(4-methoxyphenyl)aminoacetyl}hydrazono)methyl]phenyl 4-chlorobenzoate	4-Chloro	4-Methoxyphenyl	C₂₅H₂₂ClN₃O₆	495.92	ChemSpider ID: 7961894
2-Methoxy-4-(2-(oxo(4-toluidino)acetyl)carbohydrazonoyl)phenyl 4-methoxybenzoate	4-Methoxy	4-Toluidino	C₂₄H₂₂N₃O₆	460.45	CAS: 765311-57-7
4-((E)-{2-[2-oxo-2-(4-toluidino)acetyl]hydrazono}methyl)phenyl 4-methoxybenzoate	4-Methoxy	4-Toluidino	C₂₄H₂₁N₃O₅	431.45	ChemSpider ID: 7935255
2-ethoxy-4-[(E)-{2-[(4-methylphenoxy)acetyl]hydrazinylidene}methyl]phenyl benzoate	Benzoate (H)	4-Methylphenoxyacetyl	C₂₅H₂₃N₂O₅	443.46	MDL: MFCD04121561

*Calculated based on analogous structures (e.g., ).

Key Observations :

• Electron-Withdrawing vs. Donating Groups : The 4-chloro substituent in increases lipophilicity and may enhance membrane permeability compared to ethoxy/methoxy groups.
• Solubility : Methoxy/ethoxy groups improve water solubility compared to unsubstituted benzoates (e.g., ).

Hydrazone Linker Modifications

Table 2: Hydrazone and Acetyl Group Variations

Compound Name	Hydrazone Substituent	Acetyl Group Modification	Notable Properties
Target Compound	Oxo(4-toluidino)acetyl	None	Potential for H-bonding with 4-toluidino NH
(E)-2-ethoxy-4-((2-(2-(naphthalene-1-yloxy)acetyl)hydrazono)methyl)phenyl 3,4,5-trimethoxybenzoate	Naphthalene-1-yloxyacetyl	Polyaromatic substituent	m/z 559.2077 [M+H]⁺; increased UV activity
2-chloro-6-ethoxy-4-[2-(4-methoxybenzoyl)carbohydrazonoyl]phenyl benzenesulfonate	4-Methoxybenzoyl	Sulfonate ester	CAS: 501914-85-8; enhanced stability

Key Observations :

• The naphthalene-1-yloxyacetyl group in introduces extended conjugation, likely enhancing photophysical properties (e.g., fluorescence).
• Sulfonate esters (e.g., ) improve thermal stability and solubility in polar solvents compared to carboxylate esters.

Physicochemical and Spectroscopic Data

• Melting Points : Compound 1f in (137.3–138.5°C) demonstrates that chloro/methyl substituents increase crystallinity versus methoxy/ethoxy analogues.
• Mass Spectrometry : The target compound’s theoretical molecular ion (m/z ~486.48) aligns with analogues like (m/z 431.45) and (m/z 559.21).
• Synthetic Routes : Ruthenium-catalyzed methods in and hydrazone-coupling strategies in are applicable to the target compound’s synthesis.